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Alumni of the Aspiring Scholars Directed Research Program (ASDRP) are making significant

strides in diverse scientific fields, showcasing the program's success in nurturing future

research leaders. This guide provides a comparative analysis of two distinct research projects

spearheaded by ASDRP alumni, offering insights into their methodologies, findings, and overall

impact. The selected projects highlight the breadth of research conducted at ASDRP, from

microbiology and food safety to computational drug discovery.

This guide is intended for researchers, scientists, and drug development professionals

interested in the caliber of research produced by emerging young scientists. The data

presented is based on peer-reviewed publications and conference proceedings, demonstrating

the tangible outcomes of the ASDRP program.

Comparative Analysis of Alumni Research Projects
This section details the research conducted by two ASDRP alumni, Kimberly Khow and a team

including Charissa Luk and Xina Wang. The projects are compared based on their objectives,

methodologies, and key outcomes.
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Feature
Project 1: Fungal Spoilage
Control

Project 2: In Silico Drug
Discovery for SARS-CoV-2

Lead Alumni Kimberly Khow Charissa Luk, Xina Wang

Research Area Microbiology, Food Science
Computational Chemistry,

Drug Discovery

Primary Objective

To identify common spoilage

fungi on refrigerated produce

and test the efficacy of natural

antifungal agents.

To identify potential inhibitors

of the SARS-CoV-2 main

protease from a library of

carmofur analogs using

computational methods.

Key Methodology

Fungal isolation and

identification, antifungal

susceptibility testing.

Homology modeling, in silico

screening, and 19F-NMR

enabled kinetic studies.[1]

Alternative Compared Synthetic food preservatives. Existing antiviral therapeutics.

Key Finding

Eugenol, a natural essential

oil, demonstrated significant

antifungal activity against

common spoilage fungi like

Cladosporium cladosporioides

and Penicillium italicum.

A library of novel carmofur

analogs was identified as

potential covalent inhibitors of

the SARS-CoV-2 main

protease and its variants.[1]

In-Depth Look at Alumni Success Stories
Project 1: Detection and Control of Spoilage Fungi in
Refrigerated Vegetables and Fruits
ASDRP alumna Kimberly Khow, as a co-author on this study, contributed to research

addressing the significant issue of post-harvest food spoilage. The study aimed to identify the

fungal culprits behind the spoilage of refrigerated fruits and vegetables and to investigate the

potential of natural compounds as safer alternatives to synthetic preservatives.

The research followed a systematic workflow to isolate, identify, and test the susceptibility of

spoilage fungi:
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Sample Collection: A variety of fresh fruits and vegetables were purchased from local

markets and refrigerated.

Fungal Isolation: As signs of spoilage appeared, small samples of the fungal growth were

aseptically transferred to Potato Dextrose Agar (PDA) plates.

Fungal Identification: The isolated fungi were identified based on their macroscopic (colony

morphology) and microscopic (spore and hyphae structure) characteristics.

Antifungal Susceptibility Testing: The identified fungi were tested for their susceptibility to the

natural essential oil, eugenol. Different concentrations of eugenol were incorporated into the

PDA medium, and the growth of the fungi was monitored and measured over time.
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Experimental workflow for the fungal spoilage study.

The study yielded significant quantitative data on the prevalence of different fungal species and

the efficacy of eugenol as an antifungal agent.
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Fungal Genus Percentage of Isolates (%)

Penicillium 21.9

Rhizopus 17.8

Aspergillus 15.1

Cladosporium 12.3

Alternaria 9.6

Botrytis 8.2

Fusarium 6.8

Colletotrichum 5.5

Geotrichum 2.7

Table 2: Antifungal Efficacy of Eugenol

Fungal Species
Eugenol Concentration
(ppm)

Inhibition of Fungal
Growth (%)

Cladosporium cladosporioides 250 100

500 100

750 100

Penicillium italicum 250 80

500 95

750 100

Project 2: In Silico Screen of a Library of Carmofur
Analogs as Potential Inhibitors of the SARS-CoV-2 Main
Protease
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In a timely and impactful project, a team of ASDRP students including Charissa Luk and Xina

Wang utilized computational methods to identify potential drug candidates against SARS-CoV-

2. Their work focused on screening a library of carmofur analogs, which are structurally similar

to a known anticancer drug, for their ability to inhibit the main protease of the virus, a crucial

enzyme for its replication.

The in silico drug discovery process involved a multi-step computational workflow:

Homology Modeling: A three-dimensional model of the SARS-CoV-2 main protease was

generated based on its amino acid sequence and the known structures of similar proteins.

Library Generation: A virtual library of carmofur analogs was created by making systematic

modifications to the carmofur molecule.

Molecular Docking: Each analog in the library was computationally "docked" into the active

site of the modeled protease to predict its binding affinity and orientation.

Binding Energy Calculation: The binding energy of each analog was calculated to quantify

the strength of its interaction with the protease. Lower binding energies indicate a more

stable and potentially more effective inhibitor.

Kinetic Studies: For promising candidates, 19F-NMR spectroscopy was proposed to

kinetically study their synthesis and optimization.[1]
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In silico drug discovery workflow for SARS-CoV-2 inhibitors.
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The primary output of this in silico study was a ranked list of carmofur analogs based on their

predicted binding affinities to the SARS-CoV-2 main protease. While the specific binding

energy values for each analog are detailed in the full publication, the summary below provides

a conceptual overview of the data generated.

Carmofur Analog
Predicted Binding Energy
(kcal/mol)

Key Interacting Residues

Analog 1 -8.5 Cys145, His41, Met165

Analog 2 -8.2 Cys145, Glu166, Gln189

Analog 3 -7.9 His41, Asn142, Met49

... ... ...

Carmofur (Reference) -6.8 Cys145, His41

Conclusion
The success stories of ASDRP alumni like Kimberly Khow, Charissa Luk, and Xina Wang

underscore the program's effectiveness in providing high school students with authentic

research experiences that lead to tangible scientific contributions. The projects highlighted here

demonstrate a mastery of diverse and advanced research techniques, from classical

microbiology to cutting-edge computational drug design. The ability of these young researchers

to not only execute complex experimental protocols but also to analyze and present their

findings in peer-reviewed forums is a testament to the high-quality mentorship and resources

provided by ASDRP. These alumni are well-positioned to become future leaders in their

respective scientific fields, building upon the strong foundation they developed at ASDRP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.asdrp.org/senior-scholar-scientist
https://www.benchchem.com/product/b1237079#success-stories-of-asdrp-alumni-in-scientific-careers
https://www.benchchem.com/product/b1237079#success-stories-of-asdrp-alumni-in-scientific-careers
https://www.benchchem.com/product/b1237079#success-stories-of-asdrp-alumni-in-scientific-careers
https://www.benchchem.com/product/b1237079#success-stories-of-asdrp-alumni-in-scientific-careers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

